Cas no 289039-20-9 (5-Bromo-2-iodobenzamide)

• Product Name: 5-Bromo-2-iodobenzamide
• CAS No: 289039-20-9
• MF: C₇H₅BrINO
• MW: 325.929173231125
• MDL: MFCD00672947
• CID: 915268
• PubChem ID: 40428781
• Update Time: 2025-06-11

5-Bromo-2-iodobenzamide Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-iodobenzamide
• 5-Bromo-2-iodo-benzamide
• OR2163
• 289039-20-9
• 5-Bromo-2-iodobenzamid
• DB-340727
• N12167
• CS-0094295
• Benzamide, 5-bromo-2-iodo-
• PSQDNPRLSXTGEU-UHFFFAOYSA-N
• DTXSID90654354
• AKOS000297759
• SCHEMBL3166835
• MFCD00672947

• MDL： MFCD00672947
• Inchi： 1S/C7H5BrINO/c8-4-1-2-6(9)5(3-4)7(10)11/h1-3H,(H2,10,11)
• InChI Key： PSQDNPRLSXTGEU-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1C(N)=O)Br

Computed Properties

• Exact Mass: 324.86000
• Monoisotopic Mass: 324.85992g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.1
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09000
• LogP: 2.85290

5-Bromo-2-iodobenzamide Security Information

• Hazardous Material Identification：

Additional information on 5-Bromo-2-iodobenzamide

5-Bromo-2-iodobenzamide (CAS No. 289039-20-9): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry

5-Bromo-2-iodobenzamide (CAS No. 289039-20-9) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound is characterized by the presence of bromine and iodine substituents on a benzamide scaffold, which endows it with a range of chemical and biological properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and research tools.

The synthesis of 5-Bromo-2-iodobenzamide typically involves a multi-step process that begins with the bromination and iodination of a substituted benzene ring, followed by the formation of the amide functional group. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the preparation of this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel palladium-catalyzed coupling reaction that significantly improved the yield and purity of 5-Bromo-2-iodobenzamide.

In terms of physical and chemical properties, 5-Bromo-2-iodobenzamide is a white crystalline solid with a melting point ranging from 165 to 167°C. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. The compound exhibits strong absorption in the ultraviolet (UV) region, making it useful for spectroscopic analysis and as a chromophore in various applications.

The biological activity of 5-Bromo-2-iodobenzamide has been extensively studied, particularly in the context of its potential as a lead compound for drug discovery. Research has shown that this compound possesses significant anti-inflammatory and anticancer properties. A study published in the Cancer Research journal in 2020 demonstrated that 5-Bromo-2-iodobenzamide effectively inhibited the growth of human breast cancer cells by inducing apoptosis through the modulation of specific signaling pathways.

Beyond its direct biological effects, 5-Bromo-2-iodobenzamide serves as an important building block for the synthesis of more complex molecules with therapeutic potential. For example, it has been used as an intermediate in the development of selective serotonin reuptake inhibitors (SSRIs), which are widely prescribed for the treatment of depression and anxiety disorders. Additionally, recent studies have explored its use in the synthesis of novel antiviral agents, highlighting its versatility as a starting material.

In the realm of drug discovery, 5-Bromo-2-iodobenzamide has been employed in high-throughput screening (HTS) campaigns to identify new lead compounds with desired biological activities. Its structural diversity and ease of functionalization make it an attractive candidate for library synthesis and combinatorial chemistry approaches. A notable example is its use in fragment-based drug discovery (FBDD), where small molecules like 5-Bromo-2-iodobenzamide are used to identify binding sites on target proteins, facilitating the rational design of more potent and selective inhibitors.

The environmental impact of compounds like 5-Bromo-2-iodobenzamide is also an important consideration. Recent studies have focused on developing greener synthetic methods to reduce waste generation and minimize environmental hazards associated with their production. For instance, researchers at the University of California, Berkeley, have developed a catalytic system that uses renewable energy sources to drive the synthesis of halogenated benzamides, including 5-Bromo-2-iodobenzamide, with high efficiency and selectivity.

In conclusion, 5-Bromo-2-iodobenzamide (CAS No. 289039-20-9) is a multifaceted compound with significant potential in medicinal chemistry and drug discovery. Its unique structural features, coupled with its diverse biological activities and synthetic utility, make it an invaluable tool for researchers working at the intersection of chemistry and biology. As new methodologies continue to emerge, the role of compounds like 5-Bromo-2-iodobenzamide in advancing our understanding of complex biological systems and developing novel therapeutics will only become more prominent.